1-((3,5-difluorophenyl)sulfonyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine

• IUPAC Name: 1-(3,5-difluorophenyl)sulfonyl-4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidine
• InChI: InChI=1S/C17H21F2N3O2S/c1-12-7-13(2)22(20-12)11-14-3-5-21(6-4-14)25(23,24)17-9-15(18)8-16(19)10-17/h7-10,14H,3-6,11H2,1-2H3
• InChI Key: USTOAAYOHWKGOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2CCN(CC2)S(=O)(=O)C3=CC(=CC(=C3)F)F)C
• Molecular Formula: C17H21F2N3O2S
• Molecular Weight: 369.4 g/mol

Description

1-((3,5-difluorophenyl)sulfonyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine is a useful research compound. Its molecular formula is C17H21F2N3O2S and its molecular weight is 369.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Compounds with structures closely related to the queried chemical have been synthesized and characterized, revealing insights into their molecular structure and properties. For example, a study on the synthesis, characterization, and molecular structure of a compound with a piperidine ring and sulfonyl groups showed that it crystallizes in the monoclinic crystal system, demonstrating inter- and intramolecular hydrogen bonds, which could influence its reactivity and interaction with biological targets (S. Naveen et al., 2015).

Anticancer and Antimicrobial Activities

Several studies have explored the anticancer and antimicrobial potential of compounds containing elements of the queried chemical's structure, particularly focusing on the piperidine and sulfonyl moieties. For instance, di- and trifunctional substituted 1,3-thiazoles, which share structural similarities with the queried compound, demonstrated significant anticancer activity against a range of cancer cell lines, highlighting the potential therapeutic applications of such compounds (Kostyantyn Turov, 2020).

Enzyme Inhibition

Compounds structurally related to "1-((3,5-difluorophenyl)sulfonyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine" have been evaluated for their ability to inhibit various enzymes, which is crucial for the development of drugs targeting specific metabolic pathways. Research on novel polyfluoro substituted pyrazoline type sulfonamides showed significant inhibitory activity against acetylcholinesterase and carbonic anhydrase enzymes, suggesting potential applications in treating disorders related to these enzymes (C. Yamali et al., 2020).

Material Science and Fluorescence Applications

In the field of materials science, compounds with similar structures have been investigated for their luminescent properties and potential use in light-emitting devices. A study on cationic bis-cyclometallated iridium(III) complexes, which include sulfonyl-substituted cyclometallating ligands, reported the development of green or blue emitters with potential applications in light-emitting electrochemical cells (LECs) (Cathrin D. Ertl et al., 2015).